Cas no 2138264-54-5 (1-{[4-(Propan-2-yl)piperazin-1-yl]methyl}-7-azabicyclo[2.2.1]heptane)

• Product Name: 1-{[4-(Propan-2-yl)piperazin-1-yl]methyl}-7-azabicyclo[2.2.1]heptane
• CAS No: 2138264-54-5
• MF: C₁₄H₂₇N₃
• MW: 237.384283304214
• CID: 6217259
• PubChem ID: 165865364
• Update Time: 2025-10-31

1-{[4-(Propan-2-yl)piperazin-1-yl]methyl}-7-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 1-{[4-(propan-2-yl)piperazin-1-yl]methyl}-7-azabicyclo[2.2.1]heptane
• 2138264-54-5
• EN300-714082
• 1-{[4-(Propan-2-yl)piperazin-1-yl]methyl}-7-azabicyclo[2.2.1]heptane

• Inchi： 1S/C14H27N3/c1-12(2)17-9-7-16(8-10-17)11-14-5-3-13(15-14)4-6-14/h12-13,15H,3-11H2,1-2H3
• InChI Key： VIMQSIIPRXMTIV-UHFFFAOYSA-N
• SMILES： N1C2CCC1(CN1CCN(C(C)C)CC1)CC2

Computed Properties

• Exact Mass: 237.220497874g/mol
• Monoisotopic Mass: 237.220497874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-{[4-(Propan-2-yl)piperazin-1-yl]methyl}-7-azabicyclo[2.2.1]heptane

Professional Introduction to Compound with CAS No. 2138264-54-5 and Product Name: 1-{[4-(Propan-2-yl)piperazin-1-yl]methyl}-7-azabicyclo[2.2.1]heptane

The compound with the CAS number 2138264-54-5 and the product name 1-{[4-(Propan-2-yl)piperazin-1-yl]methyl}-7-azabicyclo[2.2.1]heptane represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a piperazine moiety and a bicyclic azabicyclo[2.2.1]heptane scaffold suggests a unique set of pharmacological properties that make it a promising candidate for further investigation.

Recent research in the field of chemically modified heterocyclic compounds has highlighted the importance of azabicycloalkanes in the design of novel therapeutic agents. The bicyclo[2.2.1]heptane core is particularly interesting because it introduces conformational constraints that can influence the compound's bioactivity and metabolic stability. In particular, the seven-membered ring system provides a rigid framework that can be fine-tuned to optimize interactions with biological targets.

The piperazine substituent at the 4-position of the molecule is another key feature that contributes to its pharmacological potential. Piperazine derivatives are well-known for their ability to modulate various biological pathways, including neurotransmitter systems and enzyme inhibition. The specific positioning of the 4-(propan-2-yl)piperazine moiety in this compound suggests that it may exhibit unique binding affinities and selectivity profiles compared to other piperazine-based compounds.

In terms of synthetic chemistry, the preparation of 1-{[4-(Propan-2-yl)piperazin-1-yl]methyl}-7-azabicyclo[2.2.1]heptane involves sophisticated organic transformations that require careful optimization to ensure high yield and purity. The synthesis typically begins with the construction of the azabicyclo[2.2.1]heptane scaffold, followed by functionalization at the appropriate positions to introduce the piperazine and propyl groups. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions are often employed to achieve these modifications efficiently.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential modulator of central nervous system (CNS) disorders. The combination of structural features from both the azabicycloalkane and piperazine moieties suggests that it may interact with multiple targets simultaneously, leading to synergistic effects that could enhance therapeutic efficacy. Additionally, its metabolic stability appears to be favorable, which is crucial for ensuring prolonged biological activity and reducing side effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity profiles of this compound more accurately than ever before. Molecular docking studies have indicated that 1-{[4-(Propan-2-yl)piperazin-1-yl]methyl}-7-azabicyclo[2.2.1]heptane may bind effectively to certain enzyme receptors, suggesting its potential as an inhibitor or activator depending on the specific target.

The development of novel drug candidates is an iterative process that involves extensive characterization at both chemical and biological levels. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structural integrity of the compound during synthesis and purification stages. Furthermore, high-performance liquid chromatography (HPLC) is commonly used for assessing purity and identifying potential impurities.

The pharmacokinetic properties of 1-{[4-(Propan-2-yl)piperazin-1-yl]methyl}-7-azabicyclo[2.2.1]heptane are also under investigation to determine its bioavailability, distribution, metabolism, and excretion (ADME) profiles. These studies are critical for understanding how the compound behaves within living systems and for predicting its overall therapeutic potential.

In conclusion, the compound with CAS number 2138264-54-5 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and promising pharmacological properties. The combination of an azabicycloalkane scaffold with a piperazine moiety offers a versatile platform for developing novel therapeutic agents targeting various CNS disorders and other conditions.